2-Chloro-N-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)acetamide

• IUPAC Name: 2-chloro-N-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethyl]acetamide
• InChI: InChI=1S/C10H10Cl2F3N3O/c11-4-8(19)16-1-2-17-9-7(12)3-6(5-18-9)10(13,14)15/h3,5H,1-2,4H2,(H,16,19)(H,17,18)
• InChI Key: PXOKQWFQXCEYDL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)NCCNC(=O)CCl)C(F)(F)F
• Molecular Formula: C10H10Cl2F3N3O
• Molecular Weight: 316.10 g/mol

Description

• Appearance : It is a chloro(trifluoromethyl)pyridine compound .

Molecular Structure Analysis

Physical And Chemical Properties Analysis

• Melting Point : Approximately 32-34°C .
• Density : 1.417 g/mL at 25°C .

Scientific Research Applications

Antimicrobial Activity

Some chloroacetamide derivatives have been studied for their antimicrobial properties. For example, certain compounds have shown strong antibacterial activity against Staphylococcus aureus, potentially offering superior effects compared to traditional drugs like ciprofloxacin.

Fungicidal Properties

There is evidence that chloroacetamide derivatives can act as potent inhibitors of fungal strains such as Candida.

Synthesis of Trifluoromethylpyridines

Chloroacetamide derivatives may play a role in the synthesis of trifluoromethylpyridines, which are key intermediates in various chemical reactions.

Crystallography Studies

Compounds similar to the one you’re interested in have been synthesized and characterized using techniques like X-ray crystallography, which can provide insights into their molecular structure.

Safety and Hazards

• Storage : Store as a combustible solid (Storage Class Code 11) .